Ethyl 5-amino-4,6-dihydroxynicotinate
Overview
Description
Ethyl 5-amino-4,6-dihydroxynicotinate, commonly known as EDN, is a compound derived from nicotinic acid and is used in scientific research. It is a precursor to nicotinamide adenine dinucleotide (NAD), an important coenzyme involved in many metabolic processes in the body. EDN is also used in laboratory experiments to study the effects of NAD and its derivatives on biochemical pathways and physiological processes.
Scientific Research Applications
Synthesis and Anticancer Potential
Research has demonstrated the synthesis of various compounds related to Ethyl 5-amino-4,6-dihydroxynicotinate, exploring their potential as anticancer agents. For instance, derivatives have been synthesized with potential anticancer properties, evaluated against a range of cancer cell lines, suggesting their role in the development of new therapeutic agents (Temple et al., 1983). Similarly, compounds like pyranopyrazoles have been synthesized using related catalytic methods, highlighting the diverse synthetic applications of nicotinic acid derivatives (Zolfigol et al., 2013).
Corrosion Inhibition
This compound derivatives have also been studied for their corrosion inhibition properties. For example, pyranopyrazole derivatives have been investigated as novel corrosion inhibitors for mild steel, useful in industrial applications, showing high efficiency and providing insights into the development of environmentally friendly corrosion inhibitors (Dohare et al., 2017).
Development of New Compounds
The chemical versatility of this compound allows for the synthesis of various novel compounds with potential industrial and pharmacological applications. Studies have focused on synthesizing new derivatives with specific properties, such as antimicrobial activity or unique structural characteristics, which can be leveraged in different scientific fields (Gad-Elkareem & El-Adasy, 2010).
Biochemical Analysis
Biochemical Properties
Ethyl 5-amino-4,6-dihydroxynicotinate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been used as a reactant in the synthesis of pyridazinopyrimidinone and pyridopyrimidinone derivatives, which are known inhibitors of phosphodiesterase type 5 (PDE5) . These interactions are crucial as they can modulate the activity of PDE5, thereby influencing cellular signaling pathways.
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with PDE5 can lead to changes in cyclic guanosine monophosphate (cGMP) levels, which in turn affects smooth muscle relaxation and vasodilation . This compound’s impact on gene expression and cellular metabolism is an area of active research.
Molecular Mechanism
The mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It binds to the active site of PDE5, inhibiting its activity and leading to increased levels of cGMP . This inhibition results in the relaxation of smooth muscle cells and vasodilation. Additionally, the compound may influence gene expression by modulating transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It is typically stored at temperatures between 2-8°C to maintain its stability . Long-term effects on cellular function have been observed in both in vitro and in vivo studies, with prolonged exposure leading to sustained changes in cellular signaling and metabolism.
properties
IUPAC Name |
ethyl 5-amino-4-hydroxy-6-oxo-1H-pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O4/c1-2-14-8(13)4-3-10-7(12)5(9)6(4)11/h3H,2,9H2,1H3,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHQVERFBPLXIQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC(=O)C(=C1O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501142163 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-4-hydroxy-6-oxo-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501142163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1820639-56-2 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-4-hydroxy-6-oxo-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1820639-56-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-4-hydroxy-6-oxo-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501142163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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